5-methoxy-2-[4-(4-methoxyphenoxy)-1H-pyrazol-3-yl]phenol

• IUPAC Name: 5-methoxy-2-[4-(4-methoxyphenoxy)-1H-pyrazol-5-yl]phenol
• InChI: InChI=1S/C17H16N2O4/c1-21-11-3-5-12(6-4-11)23-16-10-18-19-17(16)14-8-7-13(22-2)9-15(14)20/h3-10,20H,1-2H3,(H,18,19)
• InChI Key: AVYZODVETQNZRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=C(NN=C2)C3=C(C=C(C=C3)OC)O
• Molecular Formula: C17H16N2O4
• DSSTOX Substance ID: DTXSID201325538
• Molecular Weight: 312.32 g/mol
• Solubility: 8.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 1009191-86-9

Description

The compound “5-methoxy-2-[4-(4-methoxyphenoxy)-1H-pyrazol-3-yl]phenol” is a chemical with the linear formula C18H18N2O3. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structures of similar compounds have been reported to consist of asymmetric units of C16H20N2O and C14H15NO2 in orthorhombic and monoclinic crystal systems, respectively. The structures were solved in a space group Pca2 1 and P2 1 for the two compounds, respectively.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity.

Mechanism of Action

Target of Action

Related compounds have been shown to interact with proteins such asDihydrofolate reductase . This enzyme plays a crucial role in the synthesis of nucleotides and amino acids.

Mode of Action

These interactions can lead to changes in the conformation and function of the target proteins .

Biochemical Pathways

If it does interact with dihydrofolate reductase as suggested, it could potentially affect thefolate metabolism pathway . This pathway is crucial for the synthesis of nucleotides and certain amino acids.

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which in turn influences its efficacy .

Result of Action

If it does interact with dihydrofolate reductase, it could potentially inhibit the enzyme’s activity, leading to a decrease in the synthesis of nucleotides and certain amino acids .